11-beta,17-alpha,21-Trihydroxy-6-alpha-methylpregn-4-ene-3,20-dione
11-beta,17-alpha,21-Trihydroxy-6-alpha-methylpregn-4-ene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
1625-39-4
VCID:
VC0119566
InChI:
InChI=1S/C22H32O5/c1-12-8-14-15-5-7-22(27,18(26)11-23)21(15,3)10-17(25)19(14)20(2)6-4-13(24)9-16(12)20/h9,12,14-15,17,19,23,25,27H,4-8,10-11H2,1-3H3/t12-,14-,15-,17-,19+,20-,21-,22-/m0/s1
SMILES:
CC1CC2C3CCC(C3(CC(C2C4(C1=CC(=O)CC4)C)O)C)(C(=O)CO)O
Molecular Formula:
C22H32O5
Molecular Weight:
376.5 g/mol
11-beta,17-alpha,21-Trihydroxy-6-alpha-methylpregn-4-ene-3,20-dione
CAS No.: 1625-39-4
Reference Standards
VCID: VC0119566
Molecular Formula: C22H32O5
Molecular Weight: 376.5 g/mol
| CAS No. | 1625-39-4 |
|---|---|
| Product Name | 11-beta,17-alpha,21-Trihydroxy-6-alpha-methylpregn-4-ene-3,20-dione |
| Molecular Formula | C22H32O5 |
| Molecular Weight | 376.5 g/mol |
| IUPAC Name | (6S,8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-6,10,13-trimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C22H32O5/c1-12-8-14-15-5-7-22(27,18(26)11-23)21(15,3)10-17(25)19(14)20(2)6-4-13(24)9-16(12)20/h9,12,14-15,17,19,23,25,27H,4-8,10-11H2,1-3H3/t12-,14-,15-,17-,19+,20-,21-,22-/m0/s1 |
| Standard InChIKey | FQWLSWNUHFREIQ-PJHHCJLFSA-N |
| Isomeric SMILES | C[C@H]1C[C@H]2[C@@H]3CC[C@@]([C@]3(C[C@@H]([C@@H]2[C@@]4(C1=CC(=O)CC4)C)O)C)(C(=O)CO)O |
| SMILES | CC1CC2C3CCC(C3(CC(C2C4(C1=CC(=O)CC4)C)O)C)(C(=O)CO)O |
| Canonical SMILES | CC1CC2C3CCC(C3(CC(C2C4(C1=CC(=O)CC4)C)O)C)(C(=O)CO)O |
| Synonyms | (6α,11β)-11,17,21-Trihydroxy-6-methylpregn-4-ene-3,20-dione; 17-Hydroxy-6α-methylcorticosterone; 6α-Methyl-11β,17α,21-trihydroxy_x000B_-4-pregnene-3,20-dione; 6α-Methylcortisol; NSC 19618; U 7240; Methylprednisolone EP Impurity F |
| PubChem Compound | 102147 |
| Last Modified | Nov 11 2021 |
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